Cas no 2228181-32-4 (1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one)

1-(2-Bromo-5-methylphenyl)-2,2-difluoroethan-1-one is a brominated and fluorinated aromatic ketone with potential utility as a versatile intermediate in organic synthesis. The presence of both bromine and difluoromethyl groups enhances its reactivity, making it suitable for cross-coupling reactions, nucleophilic substitutions, and further functionalization. The electron-withdrawing difluoro moiety can influence the electronic properties of the molecule, while the bromine substituent offers a handle for metal-catalyzed transformations. Its structural features make it valuable in pharmaceutical and agrochemical research, particularly in the development of fluorinated bioactive compounds. The compound’s stability and defined reactivity profile contribute to its applicability in precision synthetic routes.
1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one structure
2228181-32-4 structure
Product Name:1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one
CAS No:2228181-32-4
MF:C9H7BrF2O
MW:249.052088975906
CID:5875292
PubChem ID:165630083
Update Time:2025-10-30

1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromo-5-methylphenyl)-2,2-difluoroethanone
    • 1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one
    • EN300-1945549
    • 2228181-32-4
    • Inchi: 1S/C9H7BrF2O/c1-5-2-3-7(10)6(4-5)8(13)9(11)12/h2-4,9H,1H3
    • InChI Key: REFLVLGREYZKSE-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C)C=CC=1Br)(=O)C(F)F

Computed Properties

  • Exact Mass: 247.96483g/mol
  • Monoisotopic Mass: 247.96483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one Pricemore >>

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Additional information on 1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one (CAS No. 2228181-32-4)

1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one (CAS No. 2228181-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This difluoroethanone derivative features a brominated aromatic ring, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound’s molecular structure, characterized by the presence of 2,2-difluoroethanone and a 2-bromo-5-methylphenyl moiety, offers distinct reactivity patterns. This has led to its use in cross-coupling reactions, a hot topic in synthetic chemistry, as scientists seek more efficient methods for constructing carbon-carbon bonds. Recent studies highlight its potential in palladium-catalyzed reactions, a trending area in green chemistry, where minimizing waste and improving atom economy are critical concerns.

In the context of AI-driven drug discovery, 1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one has emerged as a candidate for virtual screening. Computational models predict its compatibility with various biological targets, addressing the rising interest in machine learning for molecular design. This aligns with frequent search queries like “how AI is transforming pharmaceutical R&D” and “best intermediates for drug synthesis,” underscoring its relevance in modern research.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for scale-up processes, a key consideration for manufacturers optimizing cost-effective production. Its halogenated aromatic structure also opens doors to applications in material science, particularly in designing fluorescent probes or organic electronic materials, topics frequently searched in nanotechnology forums.

Environmental and regulatory aspects of 1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one are equally noteworthy. With the sustainable chemistry movement gaining traction, researchers are evaluating its biodegradability and safer alternatives for bromine-containing compounds. This reflects broader searches such as “eco-friendly bromine substitutes” and “green synthesis of aryl ketones,” highlighting its intersection with environmental trends.

In summary, 1-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-one (CAS No. 2228181-32-4) stands at the crossroads of multiple scientific disciplines. Its utility in pharmaceutical intermediates, catalysis, and materials innovation positions it as a compound of enduring interest, resonating with both academic and industrial audiences seeking cutting-edge solutions.

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